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Compound of Interest

Compound Name: (R)-Nicardipine-d3

Cat. No.: B15559627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-Nicardipine-d3, a

deuterated enantiomer of the calcium channel blocker Nicardipine. The information herein is

compiled from available safety data for Nicardipine hydrochloride and related compounds,

alongside pharmacological data on its enantiomers. Researchers should note the absence of a

specific Safety Data Sheet (SDS) for (R)-Nicardipine-d3 and exercise due caution.

Chemical and Physical Properties
(R)-Nicardipine-d3 is the R-enantiomer of Nicardipine, a dihydropyridine calcium channel

blocker, with deuterium atoms incorporated for use in metabolic or pharmacokinetic studies.

Nicardipine is a racemate comprising equimolar amounts of (R)- and (S)-nicardipine.[1] The

general properties of Nicardipine hydrochloride are summarized below.
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Property Value Source

Chemical Name

2-(benzyl-methyl amino) ethyl

methyl 1,4-dihydro-2,6-

dimethyl-4-(m-nitrophenyl)-3,5-

pyridinedicarboxylate

monohydrochloride

[2]

Molecular Formula C26H29N3O6 · HCl [2]

Molecular Weight 515.99 g/mol [2]

Appearance
Pale greenish-yellow, odorless,

crystalline powder
[2]

Melting Point ~167°C to 171°C [2]

Solubility

Freely soluble in methanol and

acetic acid, sparingly soluble in

ethanol, slightly soluble in

water.

[2]

Hazard Identification and Safety Precautions
Based on the safety data for Nicardipine hydrochloride, the compound is classified as toxic if

swallowed, in contact with skin, or if inhaled.[3][4]

GHS Hazard Classification:

Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Precautionary Statements:
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P301+P310
IF SWALLOWED: Immediately call a POISON

CENTER/doctor.[3]

P311 Call a POISON CENTER/doctor.[3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[3]

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid formation of dust and aerosols.

Do not get in eyes, on skin, or on clothing.[5]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Ground all equipment containing material.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Keep refrigerated as recommended by the supplier.[5]

Store locked up.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123310-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123310-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123310-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123310-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123310-SDS-EN.pdf
https://www.abmole.com/literature/nicardipine-hydrochloride-msds.html
https://www.abmole.com/literature/nicardipine-hydrochloride-msds.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123310-SDS-EN.pdf
https://www.abmole.com/literature/nicardipine-hydrochloride-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (PPE), including

respiratory protection, gloves, and safety goggles. Evacuate personnel to a safe area.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust. Clean the spill area with a suitable decontaminant.

Pharmacological Data
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Nicardipine is a calcium channel blocker that inhibits the influx of calcium ions into cardiac and

vascular smooth muscle cells.[2][7] This action leads to relaxation of the vascular smooth

muscle, resulting in vasodilation and a reduction in blood pressure.[7][8] The two enantiomers

of nicardipine exhibit different potencies.

Enantiomer
Potency (ED50) for outward current
inhibition

(+)-(R)-Nicardipine 3.8 +/- 1.2 µM

(-)-(S)-Nicardipine 0.7 +/- 0.1 µM

Racemic Nicardipine 2.2 +/- 0.6 µM

Source: Neuroscience Letters, 1996

Experimental Protocols
Chiral HPLC Separation of Nicardipine Enantiomers

A published method for the separation of nicardipine enantiomers can be adapted for (R)-
Nicardipine-d3.

Columns: Coupled achiral C18 column (150 mm x 4.6 mm, 5 µm) and a chiral OJ column

(250 mm x 4.6 mm, 10 µm).[9]

Sample Preparation: Biological samples can be diluted with 1 mol/L NaOH solution and

extracted with a 1:1 mixture of n-hexane and ethyl acetate.[9]

Analysis: The concentrations of the enantiomers are determined using the coupled HPLC

system.[9]

Signaling Pathway and Experimental Workflow
Mechanism of Action of (R)-Nicardipine

(R)-Nicardipine, as a dihydropyridine calcium channel blocker, primarily targets L-type calcium

channels in vascular smooth muscle cells. By blocking these channels, it inhibits the influx of
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extracellular calcium, leading to muscle relaxation and vasodilation.
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Caption: Mechanism of (R)-Nicardipine-d3 as a calcium channel blocker.

Experimental Workflow for Chiral Separation

The following diagram outlines a general workflow for the chiral separation and analysis of (R)-
Nicardipine-d3 from a biological matrix.
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Caption: Workflow for chiral HPLC analysis of (R)-Nicardipine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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